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Compound of Interest

Compound Name: 3'-Methoxypropiophenone

L  Get Quote

Cat. No.: B1296965

An In-depth Technical Guide to the Safe Handling of 3'-Methoxypropiophenone
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 3'-Methoxypropiophenone (CAS No: 37951-49-8). The information is compiled to assist
laboratory and manufacturing personnel in implementing safe handling, storage, and
emergency procedures.

ldentification

Property Value

Chemical Name

3'-Methoxypropiophenone

Synonyms 1-(3-methoxyphenyl)propan-1-one
CAS Number 37951-49-8
Molecular Formula C10H1202[1][2][3][4]

Molecular Weight

164.20 g/mol [1][3][4][5]

Primary Uses

Intermediate in pharmaceutical, agrochemical,

and chemical synthesis.[2][6][7]

Hazard Identification
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3'-Methoxypropiophenone is classified as harmful and requires careful handling. The primary
hazards are associated with acute toxicity upon ingestion, skin contact, or inhalation.[1][8]

GHS Classification Summary

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[5]

Acute Toxicity, Oral 4
[81[°]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[8]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[5][8]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]

. _ H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation[5]

Label Elements:

Pictogram: GHS07 (Exclamation Mark)[8]
» Signal Word: Warning[8]

e Hazard Statements: H302+H312+H332 - Harmful if swallowed, in contact with skin or if
inhaled.[8]

e Precautionary Statements: P280 - Wear protective gloves/protective clothing/eye
protection/face protection.[8][9] P301+P312 - IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.[8] P302+P352 - IF ON SKIN: Wash with plenty of water.

[8]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.
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Property Value Citation(s)
Appearance Colorless to pale yellow liquid [21[61[7]
Odor Mild, pleasant aroma [2][6]
Boiling Point 246°C to 285°C [2][41[6]
Melting Point Approx. -7°C to -1°C [21[61[7]
Flash Point 98.9°C to 113°C [1][4]

Very slightly soluble in water

N (0.71 g/L at 25°C). Soluble in
Solubility ) i [1][6]

organic solvents like ethanol,

methanol, and diethyl ether.

Density ~1.016 g/cm?3 [1]

Handling, Storage, and Personal Protection

Adherence to proper handling and storage protocols is critical to ensure personnel safety and
maintain the chemical's integrity.

Safe Handling

» Handle only in a well-ventilated area, preferably within a chemical fume hood.[1]
¢ Avoid contact with skin, eyes, and clothing.[2][8] Do not breathe vapors or mist.[10]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1][6]

e Wash hands and any exposed skin thoroughly after handling and before eating, drinking, or
smoking.[1][8]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1]

e Avoid contact with incompatible materials such as strong oxidizing agents.[1]
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Storage Conditions

o Store in a cool, dry, and well-ventilated place away from direct sunlight and heat.[6]
o Keep containers tightly closed to prevent contamination and moisture ingress.[6][8]

» Containers should be made of compatible materials like glass or high-density polyethylene.

[6]

Exposure Controls and Personal Protection

» Engineering Controls: Use in a chemical fume hood to maintain exposure levels below
recommended limits.[1] Eyewash stations and safety showers should be readily accessible.
[10]

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][6]

» Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and protective clothing to
prevent skin exposure.[1][11]

» Respiratory Protection: If ventilation is inadequate, wear an approved mask or respirator.[1]
Under normal use conditions with proper engineering controls, respiratory protection may not
be required.[10]

Emergency Procedures
First-Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] If
symptoms persist or in severe cases, seek medical attention.[1]

o Skin Contact: Immediately wash the affected skin with plenty of soap and water while
removing contaminated clothing.[1][10] If skin irritation occurs, seek medical advice.[8]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1][8] If eye irritation persists, get medical advice/attention.[8]

 Ingestion: Rinse the mouth with water.[8] Call a poison center or doctor if you feel unwell.[8]
Do NOT induce vomiting.[12]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (CO2).[1][8]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[8]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][10]

Accidental Release Measures

» Personal Precautions: Avoid contact with the spilled material.[8] Wear appropriate PPE,
including respiratory protection.[1] Remove all sources of ignition.[10]

o Environmental Precautions: Prevent the material from entering drains or water courses.[1]

» Methods for Cleaning Up: Absorb the spill with an inert material such as sand or vermiculite.
[1] Sweep up the material and place it in a tightly closed container for disposal.[1] Clean the
contaminated surface with an excess of water.[8]

Accidental Spill Response Workflow

No specific experimental protocols for the safety assessment of 3'-Methoxypropiophenone
were found in the reviewed literature. However, a standardized workflow for responding to an
accidental chemical spill can be established based on the safety data sheet information.
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Workflow: 3'-Methoxypropiophenone Spill Response

Immediate Actions

Spill Occurs

Y
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Y

Remove Ignition Sources

Assessment ‘% Preparation

Assess Spill Size & Risk

Proceed if safe
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Don PPE
(Gloves, Goggles, Respirator)

Containmer;'t & Cleanup

Contain Spill
(Prevent spread to drains)

Y

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Y
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Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill of 3'-Methoxypropiophenone.
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Stability and Reactivity

¢ Reactivity: Generally stable under normal conditions.[8]
» Conditions to Avoid: Direct sunlight, moisture, air contact, heat, flames, and sparks.[1][8]
» Incompatible Materials: Strong oxidizing agents.[1]

e Hazardous Decomposition Products: Under combustion, may produce carbon monoxide
(CO) and carbon dioxide (COz2).[1][10]

Toxicological and Ecological Information

» Toxicological Information: Classified as harmful if swallowed, inhaled, or in contact with skin.
[8] Detailed toxicological studies (e.g., LD50 values) are not consistently available across
provided safety data sheets.[1][8] Overexposure may lead to symptoms like headache,
dizziness, tiredness, nausea, and vomiting.[10]

» Ecotoxicological Information: Specific data on environmental impact is limited. It is advised to
avoid release into the environment.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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